Cas no 2580202-66-8 (2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid)
2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid
- EN300-27730152
- 2580202-66-8
- 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid
-
- Inchi: 1S/C13H18NO5P/c1-20(2,18)10-14(8-12(15)16)13(17)19-9-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,15,16)
- InChI Key: CYPHVOYQOHFDEU-UHFFFAOYSA-N
- SMILES: P(C)(C)(CN(C(=O)OCC1C=CC=CC=1)CC(=O)O)=O
Computed Properties
- Exact Mass: 299.09225967g/mol
- Monoisotopic Mass: 299.09225967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 83.9Ų
2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730152-0.05g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27730152-0.1g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27730152-0.25g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27730152-0.5g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27730152-1.0g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27730152-2.5g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27730152-5.0g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-27730152-10.0g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-27730152-1g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 1g |
$986.0 | 2023-09-10 | ||
| Enamine | EN300-27730152-5g |
2-{[(benzyloxy)carbonyl][(dimethylphosphoryl)methyl]amino}acetic acid |
2580202-66-8 | 5g |
$2858.0 | 2023-09-10 |
2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid
Introduction to 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid (CAS No. 2580202-66-8)
2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid (CAS No. 2580202-66-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.
The chemical structure of 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid is composed of a central carboxylic acid group, a benzyl ester moiety, and a dimethylphosphoryl group attached to an amino acid backbone. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.
Recent studies have highlighted the importance of phosphonate-containing compounds in drug discovery. Phosphonates are known for their ability to mimic natural phosphate groups, which are crucial in many biological processes. The dimethylphosphoryl group in 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid enhances its stability and bioavailability, making it an attractive candidate for the development of novel therapeutic agents.
In terms of pharmacological activity, 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid has shown promising results in preliminary studies. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways associated with various diseases. The enzyme inhibition properties of this compound suggest its potential use as a therapeutic agent for conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders.
The benzyl ester moiety in 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid plays a crucial role in modulating its pharmacokinetic properties. The ester group can be selectively cleaved by esterases present in the body, leading to the release of the active carboxylic acid form. This prodrug strategy enhances the compound's stability during administration and improves its bioavailability upon reaching the target site.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid. Preliminary data from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
In addition to its therapeutic potential, 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid has also been explored for its use as a research tool in biochemical and cellular studies. Its unique chemical structure allows it to serve as a probe for investigating enzyme mechanisms and signaling pathways. Researchers have utilized this compound to gain insights into the regulation of metabolic processes and the identification of novel drug targets.
The synthesis of 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid involves multi-step procedures that require precise control over reaction conditions. Key steps include the formation of the benzyl ester, introduction of the dimethylphosphoryl group, and final functionalization to obtain the desired amino acid derivative. Advances in synthetic chemistry have enabled researchers to optimize these processes, leading to higher yields and improved purity of the final product.
In conclusion, 2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid (CAS No. 2580202-66-8) represents a promising compound with significant potential in both therapeutic applications and research studies. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new advancements in drug discovery.
2580202-66-8 (2-{(benzyloxy)carbonyl(dimethylphosphoryl)methylamino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)